2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol

• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 2-(1H-indazol-5-yliminomethyl)-6-methylphenol
• InChI: InChI=1S/C15H13N3O/c1-10-3-2-4-11(15(10)19)8-16-13-5-6-14-12(7-13)9-17-18-14/h2-9,19H,1H3,(H,17,18)
• InChI Key: KUQMXOWNPJZRST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C=NC2=CC3=C(C=C2)NN=C3)O

Description

2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol is a heterocyclic compound that features an indazole moiety linked to a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol typically involves the condensation of 5-aminoindazole with 2-hydroxy-3-methylbenzaldehyde under acidic conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently cyclized to form the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinone derivatives.

Reduction: The imine group can be reduced to form the corresponding amine.

Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products

Oxidation: Quinone derivatives.

Reduction: Corresponding amine.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential anticancer, anti-inflammatory, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The indazole moiety can mimic the structure of natural substrates or inhibitors, allowing the compound to bind to active sites and modulate biological activity. This interaction can lead to the inhibition of enzyme activity or the activation/inhibition of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

1H-indazole: A simpler indazole derivative with similar biological activities.

2H-indazole: Another indazole isomer with distinct chemical properties.

6-methyl-2-phenylindazole: A related compound with a phenyl group instead of a phenol group.

Uniqueness

2-[(1H-indazol-5-ylimino)methyl]-6-methylphenol is unique due to the presence of both an indazole and a phenol group, which can confer distinct chemical reactivity and biological activity. This combination allows for a broader range of applications and interactions compared to simpler indazole derivatives .